Dengue Fever

Description

Dengue fever is a mosquito-borne viral infection caused by the dengue virus (DENV), transmitted primarily by Aedes aegypti and Aedes albopictus mosquitoes. It presents with a wide spectrum of clinical manifestations, ranging from asymptomatic infection to severe dengue, characterized by plasma leakage, severe bleeding, and organ impairment. Early diagnosis and supportive care are crucial to prevent progression to severe forms, which can be fatal.